Lithium;2-(2-methylpyridin-4-yl)acetate

• IUPAC Name: lithium;2-(2-methylpyridin-4-yl)acetate
• InChI: InChI=1S/C8H9NO2.Li/c1-6-4-7(2-3-9-6)5-8(10)11;/h2-4H,5H2,1H3,(H,10,11);/q;+1/p-1
• InChI Key: VOCCJWNQLGGIOL-UHFFFAOYSA-M
• Canonical SMILES: [Li+].CC1=NC=CC(=C1)CC(=O)[O-]
• Molecular Formula: C8H8LiNO2
• Molecular Weight: 157.1 g/mol
• CAS RN: 2287330-84-9

Description

“Lithium;2-(2-methylpyridin-4-yl)acetate” is a compound with the CAS Number: 2287330-84-9. It has a molecular weight of 157.1 and is typically in the form of a powder. The compound is stored at room temperature.

Scientific Research Applications

Lithium;2-(2-methylpyridin-4-yl)acetate has been used in numerous scientific research applications. It has been shown to be an effective inhibitor of the enzyme histone deacetylase (HDAC). HDAC inhibitors have been shown to have anti-cancer properties, and this compound has been investigated for its potential as an anti-cancer agent.

Mechanism of Action

The mechanism of action of Lithium;2-(2-methylpyridin-4-yl)acetate involves the inhibition of HDAC enzymes. HDAC enzymes are responsible for removing acetyl groups from histones, which can result in the repression of gene expression. Inhibition of HDAC enzymes by this compound results in the accumulation of acetylated histones, which can lead to the activation of genes that are involved in cell growth and differentiation.
Biochemical and Physiological Effects:
This compound has been shown to have numerous biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which can result in the suppression of tumor growth. It has also been shown to have anti-inflammatory properties, which can be beneficial in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of Lithium;2-(2-methylpyridin-4-yl)acetate is its ability to inhibit HDAC enzymes, which can result in the activation of genes involved in cell growth and differentiation. This can be beneficial in the study of cancer and other diseases that involve abnormal cell growth. One limitation of this compound is its potential toxicity. It has been shown to have toxic effects on the liver and kidneys, which can limit its use in certain experiments.

Future Directions

There are numerous future directions for the study of Lithium;2-(2-methylpyridin-4-yl)acetate. One area of research is the development of more potent and selective HDAC inhibitors. Another area of research is the investigation of the potential of this compound as an anti-cancer agent. Additionally, the use of this compound in the treatment of inflammatory diseases and other conditions is an area of potential future research.

Synthesis Methods

The synthesis of Lithium;2-(2-methylpyridin-4-yl)acetate involves the reaction of 2-methylpyridine-4-carboxylic acid with lithium hydroxide monohydrate. The reaction is carried out in anhydrous ethanol at a temperature of 60°C for 12 hours. The resulting product is then purified by recrystallization in ethanol.

Safety and Hazards

This compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include measures to take in case of exposure or if specific symptoms appear after exposure.